3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide

• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 3-methyl-4-oxo-N-[(3,4,5-trimethoxyphenyl)methyl]phthalazine-1-carboxamide
• InChI: InChI=1S/C20H21N3O5/c1-23-20(25)14-8-6-5-7-13(14)17(22-23)19(24)21-11-12-9-15(26-2)18(28-4)16(10-12)27-3/h5-10H,11H2,1-4H3,(H,21,24)
• InChI Key: QRSGWUVGCQTIGD-UHFFFAOYSA-N
• SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NCC3=CC(=C(C(=C3)OC)OC)OC

Description

3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide is not fully understood. However, it has been suggested that the compound may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. In addition, it may also induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide can affect various biochemical and physiological processes in the body. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, which may affect the efficacy and toxicity of co-administered drugs. Moreover, it has been shown to have antioxidant properties, which may protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide in lab experiments is its potential therapeutic applications in various diseases. Moreover, it has been found to exhibit low toxicity in animal studies. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions that can be explored in the research of 3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide. One of the areas of interest is the investigation of its potential applications in the treatment of neurodegenerative diseases. Moreover, further studies are needed to elucidate its mechanism of action and identify potential drug targets. Additionally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide involves a multi-step process that includes the reaction of 3,4,5-trimethoxybenzylamine with 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

3-methyl-4-oxo-N-(3,4,5-trimethoxybenzyl)-3,4-dihydro-1-phthalazinecarboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant activity against various cancer cell lines, including breast, prostate, and lung cancer. In addition, it has been found to have potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.